Cas no 722490-57-5 (<br>({5-[(1,3-benzothiazol-2-ylthio)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio )acetic acid)

• Product Name: <br>({5-[(1,3-benzothiazol-2-ylthio)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio )acetic acid
• CAS No: 722490-57-5
• MF: C₁₈H₁₄N₄O₂S₃
• MW: 414.524359226227
• CID: 3106575
• PubChem ID: 2372853
• Update Time: 2025-04-21

<br>({5-[(1,3-benzothiazol-2-ylthio)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio )acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>({5-[(1,3-benzothiazol-2-ylthio)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio )acetic acid
• 2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)aceticacid
• CHEMBL1544697
• HMS2732B17
• ({5-[(1,3-benzothiazol-2-ylthio)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}thio)acetic acid
• CS-0221031
• G26299
• 2-[[5-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• MLS000773447
• AKOS034444426
• Z55180052
• ((5-[(1,3-BENZOTHIAZOL-2-YLTHIO)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETIC ACID
• 722490-57-5
• SMR000364153
• EN300-08178
• 2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid

• Inchi： 1S/C18H14N4O2S3/c23-16(24)11-25-17-21-20-15(22(17)12-6-2-1-3-7-12)10-26-18-19-13-8-4-5-9-14(13)27-18/h1-9H,10-11H2,(H,23,24)
• InChI Key： KQXGIPUHEMMTQT-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CC1=NN=C(N1C1C=CC=CC=1)SCC(=O)O

Computed Properties

• Exact Mass: 414.028
• Monoisotopic Mass: 414.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 160Ų